Cas no 61775-54-0 (2,5-Methano-1H-indene-7-carboxaldehyde, octahydro-)

• Product Name: 2,5-Methano-1H-indene-7-carboxaldehyde, octahydro-
• CAS No: 61775-54-0
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 466602
• PubChem ID: 12343129
• Update Time: 2025-04-19

2,5-Methano-1H-indene-7-carboxaldehyde, octahydro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Methano-1H-indene-7-carboxaldehyde, octahydro-
• Protoadamantan-4-carbaldehyd
• 61775-54-0
• DTXSID40492389
• Octahydro-1H-2,5-methanoindene-7-carbaldehyde

• Inchi： 1S/C11H16O/c12-6-10-4-7-1-8-3-9(2-7)11(10)5-8/h6-11H,1-5H2
• InChI Key： YRXFQWUFRRCSAC-UHFFFAOYSA-N
• SMILES： O=CC1CC2CC3CC1C(C2)C3

Computed Properties

• Exact Mass: 164.12018
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07